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Abstract
Diethyl(vinyl)phosphine, also known as ethenyl(diethyl)phosphane, is an organophosphorus

compound with significant potential in synthetic chemistry and materials science. As a trivalent

phosphine, it possesses a reactive lone pair of electrons on the phosphorus atom, making it an

effective nucleophile and a valuable ligand in transition-metal catalysis. The presence of a vinyl

group provides a site for polymerization and other addition reactions, enabling its use as a

monomer for functional polymers and as a building block for more complex molecules. This

guide provides a comprehensive overview of the known physical and chemical properties of

Diethyl(vinyl)phosphine, its expected spectral characteristics, and general methodologies for

its synthesis and handling. It is important to note that while extensive data exists for the

structurally related Diethyl vinylphosphonate, specific experimental data for

Diethyl(vinyl)phosphine is less prevalent in publicly accessible literature. This document

consolidates available information and provides expert-inferred data where specific

experimental values are unavailable.
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Diethyl(vinyl)phosphine (CAS No: 13652-21-6) is a versatile chemical intermediate. Its core

properties are summarized below. Much of the quantitative physical data is computationally

derived in the absence of extensive experimental reports.[1]

Physical Properties
The physical characteristics of Diethyl(vinyl)phosphine are presented in Table 1. These

properties are essential for its handling, storage, and use in various experimental setups.

Property Value Source

Molecular Formula C₆H₁₃P [1]

Molecular Weight 116.14 g/mol [1]

Appearance
Not Reported (Expected:

Colorless Liquid)
-

Boiling Point 125 °C at 744 Torr LookChem

Monoisotopic Mass 116.075487412 Da [1]

XLogP3 1.2 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 3 [1]

Note: Many physical properties are computed by PubChem and have not been experimentally

verified in peer-reviewed literature.

Chemical Properties and Reactivity
Diethyl(vinyl)phosphine exhibits dual reactivity stemming from its phosphine and vinyl

moieties.

Phosphine Reactivity: The phosphorus atom possesses a lone pair of electrons, making it a

potent nucleophile and a soft ligand for transition metals. It readily coordinates to metals like
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palladium, platinum, nickel, and rhodium, making it a candidate for use in catalysis, such as

in cross-coupling reactions.[2][3] The steric and electronic properties of the phosphine can

be tuned by the ethyl and vinyl substituents. It is also susceptible to oxidation, readily

reacting with oxygen or other oxidizing agents to form Diethyl(vinyl)phosphine oxide.

Vinyl Group Reactivity: The carbon-carbon double bond can undergo various addition

reactions. It is a key functional group for polymerization, allowing for the synthesis of

poly(diethylvinylphosphine) through radical or metal-catalyzed processes. This reactivity is

analogous to the well-documented polymerization of vinylphosphonates.[4][5][6] The vinyl

group can also participate in Michael-type addition reactions.[7]

A summary of its core reactivity is depicted below.

Phosphine Reactivity Vinyl Group Reactivity

Diethyl(vinyl)phosphine

Diethyl(vinyl)phosphine Oxide

Oxidation (e.g., O₂)

Metal Complex
[M(P(Et)₂(vinyl))n]

Coordination (e.g., Pd, Pt)

Diethyl(vinyl)phosphine

Poly(diethylvinylphosphine)

Polymerization

Michael Addition Product

Nucleophilic Addition
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Caption: Key chemical reactivities of Diethyl(vinyl)phosphine.
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Spectral Properties (Predicted)
Detailed experimental spectra for Diethyl(vinyl)phosphine are not widely published. However,

characteristic spectral data can be predicted based on its structure and data from analogous

compounds.

NMR Spectroscopy
Nucleus

Predicted Chemical
Shift (δ)

Predicted
Multiplicity

Notes

³¹P -20 to -30 ppm
Singlet (proton

decoupled)

Based on similar

trialkylphosphines like

diethylphosphine.[8]

¹H 5.5 - 6.5 ppm ddd (ABC system)

Vinyl protons,

complex coupling to

each other and to

phosphorus.

1.4 - 1.8 ppm m
Methylene protons (-

CH₂-) of ethyl groups.

0.9 - 1.2 ppm dt
Methyl protons (-CH₃)

of ethyl groups.

¹³C 130 - 140 ppm d

Vinyl Cα (C=CH-P),

coupled to

phosphorus.

125 - 135 ppm d

Vinyl Cβ (C=CH-P),

coupled to

phosphorus.

15 - 25 ppm d

Methylene C (-CH₂-),

coupled to

phosphorus.

10 - 15 ppm d

Methyl C (-CH₃),

coupled to

phosphorus.
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Infrared (IR) Spectroscopy
Expected characteristic absorption bands are listed in Table 3.

Wavenumber (cm⁻¹) Vibration Type Intensity

3080 - 3010 =C-H stretch Medium

2960 - 2850 C-H stretch (alkyl) Strong

1620 - 1600 C=C stretch Medium

1465 - 1450 -CH₂- bend Medium

1410 - 1400 =CH₂ in-plane bend Strong

990 & 910 =C-H out-of-plane bend Strong

750 - 650 P-C stretch Medium-Strong

Experimental Protocols
Generalized Synthesis of Diethyl(vinyl)phosphine
A specific, detailed protocol for the synthesis of Diethyl(vinyl)phosphine is not readily

available in the literature. However, a plausible and common method for preparing

vinylphosphines involves the reaction of a secondary phosphine with acetylene or the reaction

of a metal phosphide with a vinyl halide. A generalized protocol based on the latter is provided

below.

Reaction: (CH₃CH₂)₂PLi + CH₂=CHCl → (CH₃CH₂)₂P(CH=CH₂) + LiCl

Materials:

Diethylphosphine

n-Butyllithium (n-BuLi) in hexanes

Vinyl chloride (or vinyl bromide)

Anhydrous diethyl ether or Tetrahydrofuran (THF)
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Anhydrous hexanes

Standard Schlenk line and glassware

Dry ice/acetone condenser

Procedure:

Preparation of Lithium Diethylphosphide: Under an inert atmosphere (Argon or Nitrogen), a

solution of diethylphosphine in anhydrous THF is cooled to -78 °C.

An equimolar amount of n-BuLi is added dropwise to the stirred solution. The reaction is

allowed to proceed for 1-2 hours at low temperature to ensure complete formation of lithium

diethylphosphide.

Reaction with Vinyl Halide: Vinyl chloride gas is bubbled through the solution, or a solution of

vinyl bromide in THF is added dropwise, maintaining the temperature at -78 °C.

After the addition is complete, the reaction mixture is allowed to warm slowly to room

temperature and stirred overnight.

Workup and Purification: The reaction is quenched by the slow addition of degassed water.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure.

The crude Diethyl(vinyl)phosphine is purified by vacuum distillation to yield the final

product.

Safety Note: Diethylphosphine is highly pyrophoric and toxic. n-Butyllithium is corrosive and

pyrophoric. Vinyl chloride is a known carcinogen. This synthesis must be performed by trained

personnel in a well-ventilated fume hood under a strict inert atmosphere.
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Start: Diethylphosphine
in anhydrous THF

Cool to -78°C

Add n-BuLi dropwise
(Formation of LiP(Et)₂)

Add Vinyl Chloride/Bromide

Warm to RT, stir overnight

Quench with degassed H₂O

Extract with Et₂O

Dry organic phase (MgSO₄)

Solvent removal (rotovap)

Vacuum Distillation

End: Purified
Diethyl(vinyl)phosphine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Diethyl(vinyl)phosphine.

Biological Activity and Signaling Pathways
There is no specific information in the current literature describing signaling pathways or

defined biological roles for monomeric Diethyl(vinyl)phosphine. Its high reactivity, particularly

the pyrophoric nature of related secondary and tertiary phosphines, suggests potential for high

cytotoxicity, though this has not been explicitly studied.

In contrast, polymers derived from the related but more oxidized Diethyl vinylphosphonate,

specifically poly(diethyl vinylphosphonate) (PDEVP), have been investigated for

biocompatibility. Studies have shown that PDEVP conjugates have a negligible impact on cell

mortality rates in human cell lines, suggesting that in a polymeric and oxidized state, this

structural backbone is well-tolerated.[9] This information may be relevant for researchers
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considering the development of materials based on a poly(vinylphosphine) backbone, which

would likely require oxidation to the more stable and less toxic phosphine oxide form for any

biological application.

Safety and Handling
Hazards: Based on related trialkylphosphines, Diethyl(vinyl)phosphine is expected to be

highly reactive, potentially pyrophoric (ignites spontaneously in air), and toxic upon

inhalation, ingestion, or skin contact. It is likely to have a strong, unpleasant odor.

Handling: Must be handled under an inert atmosphere (e.g., argon or nitrogen) using

Schlenk line or glovebox techniques. All glassware should be oven-dried and cooled under

vacuum.

Personal Protective Equipment (PPE): Flame-retardant lab coat, chemical safety goggles,

face shield, and appropriate chemical-resistant gloves are required.

Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, well-

ventilated area away from sources of ignition and oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethyl(vinyl)phosphine | C6H13P | CID 15217592 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemistry.princeton.edu [chemistry.princeton.edu]

3. sigmaaldrich.com [sigmaaldrich.com]

4. d-nb.info [d-nb.info]

5. pubs.acs.org [pubs.acs.org]

6. researchgate.net [researchgate.net]

7. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b088782?utm_src=pdf-body
https://www.benchchem.com/product/b088782?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl_vinyl_phosphine
https://chemistry.princeton.edu/news/princeton-chem-develops-predictive-tool-for-phosphine-reactivity/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/342/156/phosphine-ligand-application-guide.pdf
https://d-nb.info/1276460325/34
https://pubs.acs.org/doi/abs/10.1021/acs.macromol.9b01326
https://www.researchgate.net/publication/231706332_Polymerization_of_Diethyl_Vinylphosphonate_Mediated_by_Rare-Earth_Trisamide_Compounds
https://www.mdpi.com/1420-3049/28/16/6097
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. spectrabase.com [spectrabase.com]

9. Studies on the Biocompatibility of Poly(diethyl vinyl-phosphonate) with a New Fluorescent
Marker - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [physical and chemical properties of
Diethyl(vinyl)phosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088782#physical-and-chemical-properties-of-diethyl-
vinyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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